Cas no 1240598-34-8 (2,4-Pyrimidinedicarboxylic acid, 5-bromo-)

2,4-Pyrimidinedicarboxylic acid, 5-bromo- structure
1240598-34-8 structure
Product Name:2,4-Pyrimidinedicarboxylic acid, 5-bromo-
CAS No:1240598-34-8
MF:C6H3BrN2O4
MW:247.003020524979
CID:2124873
Update Time:2023-11-19

2,4-Pyrimidinedicarboxylic acid, 5-bromo- Chemical and Physical Properties

Names and Identifiers

    • 5-bromopyrimidine-2,4-dicarboxylic acid
    • CID 119098459
    • 2,4-Pyrimidinedicarboxylic acid, 5-bromo-
    • Inchi: 1S/C6H3BrN2O4/c7-2-1-8-4(6(12)13)9-3(2)5(10)11/h1H,(H,10,11)(H,12,13)
    • InChI Key: JRMSTFBDURMUOX-UHFFFAOYSA-N
    • SMILES: BrC1=CN=C(C(=O)O)N=C1C(=O)O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 235
  • Topological Polar Surface Area: 100

Experimental Properties

  • Density: 2.108±0.06 g/cm3(Predicted)
  • Boiling Point: 567.0±60.0 °C(Predicted)
  • pka: 1.09±0.10(Predicted)

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